Cas no 1805613-84-6 (4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid)

4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid is a specialized organic compound featuring a trifluoromethyl group, bromine substitution, and an amino functional group on a mandelic acid backbone. Its unique structure makes it valuable in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the bromine and amino groups offer sites for further functionalization. This compound is particularly useful in the development of fluorinated drug candidates, where its structural motifs can influence binding affinity and selectivity. High purity and well-defined reactivity ensure consistent performance in synthetic applications.

4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid structure

1805613-84-6 structure

Product Name:4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid

CAS No:1805613-84-6

MF:C₉H₇BrF₃NO₃

MW:314.055992364883

CID:4942713

Update Time:2025-05-25

4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

- 4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid
- Inchi： 1S/C9H7BrF3NO3/c10-5-1-3(7(15)8(16)17)4(2-6(5)14)9(11,12)13/h1-2,7,15H,14H2,(H,16,17)
- InChI Key： VRUKLHWGVQZIOV-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(C(F)(F)F)=C(C=1)C(C(=O)O)O)N

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 300
XLogP3: 1.7
Topological Polar Surface Area: 83.6

4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015023841-250mg	4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid	1805613-84-6	97%	250mg	480.00 USD	2021-06-18
Alichem	A015023841-500mg	4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid	1805613-84-6	97%	500mg	790.55 USD	2021-06-18
Alichem	A015023841-1g	4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid	1805613-84-6	97%	1g	1,504.90 USD	2021-06-18

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Additional information on 4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid

Research Briefing on 4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid (CAS: 1805613-84-6)

4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid (CAS: 1805613-84-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and bromo substituents, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, physicochemical properties, and biological activity, positioning it as a promising candidate for further investigation.

The synthesis of 4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid involves multi-step organic reactions, with a focus on optimizing yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed an improved synthetic route that enhances the scalability of this compound while maintaining high enantiomeric purity. The study highlighted the importance of the trifluoromethyl group in enhancing metabolic stability and bioavailability, which are critical factors in drug design.

In terms of biological activity, preliminary research has indicated that 4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid exhibits inhibitory effects on specific enzymatic targets. For instance, a recent Bioorganic & Medicinal Chemistry Letters article reported its activity against a class of proteases implicated in inflammatory diseases. The compound's unique structural features, including the bromo substituent, were found to contribute to its binding affinity and selectivity, making it a valuable scaffold for further optimization.

Further investigations into the pharmacokinetic and toxicological profiles of 4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid are underway. A 2024 preclinical study demonstrated favorable absorption and distribution properties in rodent models, with no significant adverse effects observed at therapeutic doses. These findings support its potential as a lead compound for developing novel therapeutics targeting metabolic and inflammatory disorders.

In conclusion, 4-Amino-5-bromo-2-(trifluoromethyl)mandelic acid (CAS: 1805613-84-6) represents a promising avenue for pharmaceutical research. Its synthetic accessibility, coupled with its intriguing biological activity, underscores its potential as a key player in the development of next-generation drugs. Future studies should focus on elucidating its mechanism of action and exploring its applications in clinical settings.